1-{[2-(2-furyl)-5-methyl-1,3-oxazol-4-yl]methyl}-4-(2-methoxyphenoxy)piperidine

• IUPAC Name: 2-(furan-2-yl)-4-[[4-(2-methoxyphenoxy)piperidin-1-yl]methyl]-5-methyl-1,3-oxazole
• InChI: InChI=1S/C21H24N2O4/c1-15-17(22-21(26-15)20-8-5-13-25-20)14-23-11-9-16(10-12-23)27-19-7-4-3-6-18(19)24-2/h3-8,13,16H,9-12,14H2,1-2H3
• InChI Key: JNEPUSVXLHDNHE-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(N=C(O1)C2=CC=CO2)CN3CCC(CC3)OC4=CC=CC=C4OC
• Molecular Formula: C21H24N2O4
• Molecular Weight: 368.4 g/mol

Description

1-{[2-(2-furyl)-5-methyl-1,3-oxazol-4-yl]methyl}-4-(2-methoxyphenoxy)piperidine, also known as FMP, is a chemical compound that has gained attention in the scientific community due to its potential applications in various fields. FMP is a piperidine derivative, which means it contains a piperidine ring in its chemical structure.

Scientific Research Applications

1-{[2-(2-furyl)-5-methyl-1,3-oxazol-4-yl]methyl}-4-(2-methoxyphenoxy)piperidine has been studied for its potential applications in various fields, including medicinal chemistry, pharmacology, and neuroscience. In medicinal chemistry, 1-{[2-(2-furyl)-5-methyl-1,3-oxazol-4-yl]methyl}-4-(2-methoxyphenoxy)piperidine has been studied as a potential drug candidate for the treatment of various diseases, including cancer and Alzheimer's disease. In pharmacology, 1-{[2-(2-furyl)-5-methyl-1,3-oxazol-4-yl]methyl}-4-(2-methoxyphenoxy)piperidine has been studied for its potential as a neuroprotective agent and as a modulator of ion channels. In neuroscience, 1-{[2-(2-furyl)-5-methyl-1,3-oxazol-4-yl]methyl}-4-(2-methoxyphenoxy)piperidine has been studied for its potential as a tool for studying the function of ion channels and receptors in the brain.

Mechanism of Action

The mechanism of action of 1-{[2-(2-furyl)-5-methyl-1,3-oxazol-4-yl]methyl}-4-(2-methoxyphenoxy)piperidine is not fully understood, but it is believed to interact with ion channels and receptors in the brain. 1-{[2-(2-furyl)-5-methyl-1,3-oxazol-4-yl]methyl}-4-(2-methoxyphenoxy)piperidine has been shown to modulate the activity of several ion channels, including voltage-gated sodium channels, calcium channels, and potassium channels. 1-{[2-(2-furyl)-5-methyl-1,3-oxazol-4-yl]methyl}-4-(2-methoxyphenoxy)piperidine has also been shown to interact with several receptors, including nicotinic acetylcholine receptors and GABA receptors.
Biochemical and Physiological Effects:
1-{[2-(2-furyl)-5-methyl-1,3-oxazol-4-yl]methyl}-4-(2-methoxyphenoxy)piperidine has been shown to have several biochemical and physiological effects. In vitro studies have shown that 1-{[2-(2-furyl)-5-methyl-1,3-oxazol-4-yl]methyl}-4-(2-methoxyphenoxy)piperidine can modulate the activity of ion channels and receptors in a dose-dependent manner. 1-{[2-(2-furyl)-5-methyl-1,3-oxazol-4-yl]methyl}-4-(2-methoxyphenoxy)piperidine has also been shown to have neuroprotective effects in vitro and in vivo, protecting neurons from oxidative stress and excitotoxicity. In addition, 1-{[2-(2-furyl)-5-methyl-1,3-oxazol-4-yl]methyl}-4-(2-methoxyphenoxy)piperidine has been shown to have anti-inflammatory effects in vitro and in vivo, reducing the production of pro-inflammatory cytokines.

Advantages and Limitations for Lab Experiments

One advantage of using 1-{[2-(2-furyl)-5-methyl-1,3-oxazol-4-yl]methyl}-4-(2-methoxyphenoxy)piperidine in lab experiments is its potential as a tool for studying the function of ion channels and receptors in the brain. 1-{[2-(2-furyl)-5-methyl-1,3-oxazol-4-yl]methyl}-4-(2-methoxyphenoxy)piperidine has been shown to modulate the activity of several ion channels and receptors, making it a useful tool for studying their function. However, one limitation of using 1-{[2-(2-furyl)-5-methyl-1,3-oxazol-4-yl]methyl}-4-(2-methoxyphenoxy)piperidine in lab experiments is its limited availability and high cost.

Future Directions

There are several future directions for research on 1-{[2-(2-furyl)-5-methyl-1,3-oxazol-4-yl]methyl}-4-(2-methoxyphenoxy)piperidine. One direction is to further study the mechanism of action of 1-{[2-(2-furyl)-5-methyl-1,3-oxazol-4-yl]methyl}-4-(2-methoxyphenoxy)piperidine, including its interactions with ion channels and receptors. Another direction is to study the potential therapeutic applications of 1-{[2-(2-furyl)-5-methyl-1,3-oxazol-4-yl]methyl}-4-(2-methoxyphenoxy)piperidine, including its potential as a neuroprotective agent and as a modulator of ion channels. Additionally, future research could focus on developing more efficient and cost-effective methods for synthesizing 1-{[2-(2-furyl)-5-methyl-1,3-oxazol-4-yl]methyl}-4-(2-methoxyphenoxy)piperidine.

Synthesis Methods

The synthesis of 1-{[2-(2-furyl)-5-methyl-1,3-oxazol-4-yl]methyl}-4-(2-methoxyphenoxy)piperidine involves the reaction of 2-methoxyphenol with 1-chloro-4-(2-methoxyphenoxy)butane in the presence of sodium hydride to form 1-(2-methoxyphenoxy)-4-(2-methoxyphenoxy)butane. This compound is then reacted with 2-(2-furyl)-5-methyl-1,3-oxazole-4-carbaldehyde in the presence of sodium borohydride to form 1-{[2-(2-furyl)-5-methyl-1,3-oxazol-4-yl]methyl}-4-(2-methoxyphenoxy)piperidine.